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Compound of Interest

Compound Name:
azanium;2-

dodecylbenzenesulfonate

Cat. No.: B1143348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of azanium;2-dodecylbenzenesulfonate,

an anionic surfactant with diverse applications. This document consolidates key data on its

physicochemical properties, toxicological profile, and relevant biological pathways, offering a

valuable resource for professionals in research and development.

Core Chemical and Physical Data
Azanium;2-dodecylbenzenesulfonate, also known as ammonium dodecylbenzenesulfonate,

is a synthetic surfactant widely used in cosmetic and industrial applications for its cleansing and

foaming properties.[1] It belongs to the class of organic compounds known as benzenesulfonic

acids and their derivatives.[2]

Table 1: Physicochemical Properties of Azanium;2-dodecylbenzenesulfonate
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Property Value Source

CAS Number 1331-61-9 [3][4]

Molecular Formula C18H33NO3S [3][4][5][6]

Molecular Weight 343.53 g/mol [3][5][6]

IUPAC Name
azanium;2-

dodecylbenzenesulfonate
[5]

Physical Form Liquid or Oil [4][5]

Boiling Point 510.90 °C (estimated) [3]

Flash Point 262.80 °C (estimated) [3]

Water Solubility
0.6221 mg/L at 25 °C

(estimated)
[3]

Toxicological Profile and Safety Data
The toxicological profile of dodecylbenzene sulfonate salts indicates a potential for skin and

eye irritation, with the severity being dependent on the concentration and pH of the formulation.

[7][8]

Table 2: Summary of Toxicological Data
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Endpoint Result Source

Acute Oral Toxicity
Harmful if swallowed (GHS

Category 4)
[5]

Skin Irritation
Causes skin irritation (GHS

Category 2)
[5]

Eye Irritation

Causes serious eye

damage/irritation (GHS

Category 1/2A)

[5]

Skin Sensitization

Not found to be a skin

sensitizer in animal or clinical

tests.

[8]

Signaling Pathway Interactions: NF-κB and MAPK
Pathways
While direct studies on the signaling pathways affected by azanium;2-
dodecylbenzenesulfonate are limited, research on the closely related sodium

dodecylbenzene sulfonate (SDBS) provides valuable insights. A recent study has shown that

SDBS can alleviate atopic dermatitis-like inflammatory responses by modulating the Nuclear

Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways in a

STAT3-dependent manner.[3][9] This suggests a potential anti-inflammatory role for this class

of compounds.

The proposed mechanism involves the inhibition of key pro-inflammatory cytokines, which are

typically upregulated in inflammatory skin conditions. The study indicated that SDBS treatment

led to a reduction in the expression of these cytokines both in vivo and in vitro.[3][9]
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Caption: Putative inhibitory effect on the NF-κB and MAPK signaling pathways.

Experimental Protocols
Standardized protocols are crucial for the reliable assessment of the toxicological properties of

chemical compounds. The following sections detail the methodologies for key experiments

based on internationally recognized guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)
This test method is used to predict the skin irritation potential of a substance by assessing its

cytotoxicity on a reconstructed human epidermis model.

Methodology:

Tissue Preparation: Reconstructed human epidermis (RhE) tissues (e.g., EpiDerm™,

EpiSkin™) are pre-incubated in maintenance medium.[10][11]

Test Substance Application: A defined amount of azanium;2-dodecylbenzenesulfonate
(liquid or solid) is applied topically to the surface of the RhE tissue.[5]

Exposure and Post-Incubation: The tissues are exposed to the test substance for a specific

duration (e.g., 60 minutes), followed by a post-incubation period (e.g., 42 hours) in fresh

medium after rinsing.[12][13]
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Viability Assessment: Cell viability is determined using the MTT assay. Tissues are incubated

with MTT solution, which is converted to a blue formazan salt by mitochondrial

dehydrogenases in viable cells.[5]

Data Analysis: The formazan is extracted, and the optical density is measured. The

percentage of viable cells in the treated tissues is calculated relative to negative controls. A

substance is classified as an irritant if the tissue viability is reduced below a certain threshold

(typically ≤ 50%).[5][14]
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Caption: Workflow for the In Vitro Skin Irritation Test (OECD 439).
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Acute Eye Irritation/Corrosion Test (OECD 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used for this test.[4][6][15]

Test Substance Instillation: A single dose of azanium;2-dodecylbenzenesulfonate is

instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

[4][15][16]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[4][6]

Scoring of Ocular Lesions: Irritation is scored based on the cornea (opacity), iris, and

conjunctiva (redness and swelling).[16]

Classification: The substance is classified based on the severity and reversibility of the

observed ocular lesions.[16]

Aquatic Toxicity Test: Acute Immobilization Test with
Daphnia magna (OECD 202)
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Methodology:

Test Organism: Young Daphnia magna (less than 24 hours old) are used.

Test Solutions: A series of concentrations of azanium;2-dodecylbenzenesulfonate are

prepared in a suitable dilution water. A control group with only dilution water is also included.

Exposure:Daphnia are exposed to the test solutions for a period of 48 hours.[17][18]

Observation: The number of immobilized Daphnia is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim.[18]
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Data Analysis: The concentration that causes immobilization in 50% of the Daphnia (EC50)

is calculated.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ecetoc.org [ecetoc.org]

2. researchgate.net [researchgate.net]

3. thepsci.eu [thepsci.eu]

4. oecd.org [oecd.org]

5. senzagen.com [senzagen.com]

6. libcatalog.usc.edu [libcatalog.usc.edu]

7. oecd.org [oecd.org]

8. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

9. The anionic surfactant Sodium Dodecyl Benzene Sulfonate alleviates inflammatory
responses in atopic dermatitis via NFκB/MAPK pathways in a STAT3-dependent manner -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method | RE-Place [re-
place.be]

12. A catch-up validation study on reconstructed human epidermis (SkinEthic RHE) for full
replacement of the Draize skin irritation test - PubMed [pubmed.ncbi.nlm.nih.gov]

13. youtube.com [youtube.com]

14. Reconstructed Human Epidermis Model Test | EURL ECVAM - TSAR
[tsar.jrc.ec.europa.eu]

15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

16. nucro-technics.com [nucro-technics.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ecetoc.org/wp-content/uploads/2014/08/DOC-0091.pdf
https://www.benchchem.com/product/b1143348?utm_src=pdf-custom-synthesis
https://www.ecetoc.org/wp-content/uploads/2014/08/DOC-0091.pdf
https://www.researchgate.net/publication/394174166_The_anionic_surfactant_Sodium_Dodecyl_Benzene_Sulfonate_alleviates_inflammatory_responses_in_atopic_dermatitis_via_NFkBMAPK_pathways_in_a_STAT3-dependent_manner
https://www.thepsci.eu/wp-content/uploads/2021/02/PSCI-Skin-Irritation-Factsheet-A4-2021_300.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://senzagen.com/skin-irritation-oecd-tg-439/
https://libcatalog.usc.edu/discovery/fulldisplay?vid=01USC_INST%3A01USC&search_scope=MyInst_and_CI&tab=Everything&docid=alma991044376073503731&lang=en&context=L&adaptor=Local%20Search%20Engine&query=sub%2Cexact%2C%20Environment%20%2CAND&mode=advanced&offset=0
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://assets.publishing.service.gov.uk/media/5be9973b40f0b667a12171df/daphnia208_1669241.pdf
https://pubmed.ncbi.nlm.nih.gov/40744987/
https://pubmed.ncbi.nlm.nih.gov/40744987/
https://pubmed.ncbi.nlm.nih.gov/40744987/
https://www.researchgate.net/profile/Horst-Spielmann/publication/15647765_HET-CAM_test/links/00b7d523a17404a3c4000000/HET-CAM-test.pdf
https://www.re-place.be/method/vitro-skin-irritation-reconstructed-human-epidermis-test-method
https://www.re-place.be/method/vitro-skin-irritation-reconstructed-human-epidermis-test-method
https://pubmed.ncbi.nlm.nih.gov/19733228/
https://pubmed.ncbi.nlm.nih.gov/19733228/
https://www.youtube.com/watch?v=emVePNz3WjU
https://tsar.jrc.ec.europa.eu/test-method/tm2005-04
https://tsar.jrc.ec.europa.eu/test-method/tm2005-04
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Acute toxicity of three alkylbenzene sulfonates to freshwater crustaceans (Daphnia
magna) - Open Government Portal [open.canada.ca]

18. downloads.regulations.gov [downloads.regulations.gov]

To cite this document: BenchChem. [Azanium;2-dodecylbenzenesulfonate (CAS: 1331-61-9):
A Comprehensive Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143348#azanium-2-dodecylbenzenesulfonate-cas-
number-1331-61-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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